(Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(6-fluoro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C20H14FN3O3S/c1-2-9-23-15-8-7-12(21)10-16(15)28-20(23)22-17(25)11-24-18(26)13-5-3-4-6-14(13)19(24)27/h2-8,10H,1,9,11H2
• InChI Key: YWQCDXREOPOCEO-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H14FN3O3S
• Molecular Weight: 395.4 g/mol

Description

(Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H14FN3O3S and its molecular weight is 395.41. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activities

Compounds containing thiazole and acetamide functionalities have been investigated for their potential anticonvulsant properties. A study exploring alpha-acetamido-N-benzylacetamide derivatives highlighted compounds with heteroaromatic groups providing significant protection against seizures in animal models, suggesting a structured activity relationship that could be relevant for developing new anticonvulsant therapies (Kohn et al., 1993).

Anti-inflammatory and Antimicrobial Activities

Research into the anti-inflammatory and antimicrobial potentials of compounds structurally similar to (Z)-N-(3-allyl-6-fluorobenzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide has been conducted. For instance, thiazolidinone derivatives have shown promising anti-inflammatory activity in both in vitro and in vivo models, and molecular docking studies have been utilized to understand their binding affinities towards human serum albumin (HSA) (Nikalje et al., 2015). Furthermore, substituted 2-aminobenzothiazoles derivatives were evaluated for their antimicrobial activity, demonstrating efficacy against resistant bacterial strains (Anuse et al., 2019).

Anticancer Activity

Compounds with fluoro and thiazole moieties have been synthesized and tested for their anticancer properties. For example, fluoro-substituted benzo[b]pyran derivatives were examined for their activity against lung cancer cell lines, indicating the potential of such compounds in developing treatments for cancer (Hammam et al., 2005).

Kinase Inhibition and Antitumor Evaluation

Explorations into the kinase inhibitory and antitumor activities of benzothiazole acetamide derivatives have provided insights into their potential as therapeutic agents. Thiazolyl N-benzyl-substituted acetamide derivatives have been synthesized and evaluated for their ability to inhibit Src kinase and display anticancer activities, underscoring the therapeutic potential of these compounds in oncology (Fallah-Tafti et al., 2011).